Cas no 187831-15-8 (N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide)

N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide structure
187831-15-8 structure
Product Name:N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide
CAS No:187831-15-8
MF:C16H19NO3S
MW:305.391963243485
CID:2785526
PubChem ID:57370874
Update Time:2025-04-21

N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 187831-15-8
    • DTXSID10724806
    • N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide
    • Inchi: 1S/C16H19NO3S/c1-13(18)15-8-10-16(11-9-15)17(21(2,19)20)12-14-6-4-3-5-7-14/h3-11,13,18H,12H2,1-2H3/t13-/m1/s1
    • InChI Key: VHEUQBDCCUDSMY-CYBMUJFWSA-N
    • SMILES: S(C)(N(C1C=CC(=CC=1)[C@@H](C)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 305.10856464Da
  • Monoisotopic Mass: 305.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų
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